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Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals conducting polychlorinated

biphenyl (PCB) analysis with internal standards.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of an internal standard in PCB analysis?

An internal standard (IS) is a known amount of a compound, not expected to be in the sample,

that is added to every sample, standard, and blank.[1] Its primary purpose is to correct for

variations in analytical conditions, improving the accuracy and precision of the analysis.[2] The

IS helps to compensate for:

Sample Preparation Losses: Variations in extraction efficiency and sample handling.[1]

Injection Volume Differences: Minor inconsistencies in the amount of sample introduced into

the instrument.[3]

Instrumental Drift: Fluctuations in detector response over time.[4]
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Matrix Effects: Suppression or enhancement of the analyte signal caused by other

components in the sample matrix.[2][5]

By comparing the response of the target PCB analytes to the response of the internal standard,

a more reliable quantification can be achieved.[1]

Q2: How do I choose an appropriate internal standard for my PCB analysis?

The ideal internal standard should be chemically similar to the target analytes but not present

in the samples.[2] For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, isotopically

labeled analogs of the target compounds are excellent choices because they behave nearly

identically to their non-labeled counterparts during chromatography but can be distinguished by

the mass spectrometer.[2]

Key criteria for selecting an internal standard include:

Chemical Similarity: It should have similar chemical properties (e.g., boiling point, polarity) to

the target PCBs.[2]

Absence in Samples: The chosen standard must not be naturally present in the samples

being analyzed.[2]

Chromatographic Resolution: It should not co-elute or interfere with any of the target

analytes.[1]

Stability: It must be stable throughout the entire analytical process.

For PCB congener analysis, decachlorobiphenyl is often recommended as an internal

standard.[6] For broader analyses, multiple internal standards might be used to cover different

elution ranges.[2][7]

Q3: When should the internal standard be added to the sample?

The internal standard should be added as early as possible in the sample preparation process.

[1] Typically, it is added to the sample right before extraction. This ensures that the internal

standard experiences the same potential losses as the target analytes during all subsequent
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steps, including extraction, cleanup, and concentration.[1][8] Adding the IS at this stage allows

it to effectively compensate for variations in the sample preparation procedure.[1]

Q4: What is the difference between an internal standard and a surrogate?

While both are used for quality control, they serve slightly different functions.

Internal Standard (IS): Added to the sample extract just before instrumental analysis. Its

primary role is to correct for variations in instrument performance and injection volume.[9]

Surrogate: A compound similar to the analytes of interest that is added to the sample before

extraction.[6] Surrogates are used to monitor the efficiency of the sample preparation and

extraction steps for each individual sample.[9] Their recovery is a direct measure of the

method's performance on that specific sample matrix.

In many PCB analysis methods, such as EPA Method 8082A, compounds like

decachlorobiphenyl can be used as a surrogate for Aroclor analysis or as an internal standard

for congener analysis.[6]

Troubleshooting Guide
Issue 1: Poor Internal Standard Recovery (Low or High)
Low or high recovery of the internal standard is a common issue that indicates a problem with

the analytical process.
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Potential Cause Troubleshooting Steps

Inaccurate Spiking

- Verify the concentration of the IS spiking

solution.- Check the calibration and accuracy of

pipettes or automated liquid handlers used for

adding the IS.[10]

Extraction Inefficiency

- Review the sample extraction protocol. Ensure

correct solvent volumes, extraction times, and

technique.- Check for matrix-related extraction

problems by analyzing a matrix spike.[8]

Sample Cleanup Losses

- Evaluate the cleanup step (e.g., Florisil, acid

cleanup) for potential loss of the IS. Ensure the

procedure is followed precisely.[8][11]

Evaporation Losses

- During solvent evaporation steps, ensure the

sample is not taken to complete dryness, which

can lead to the loss of volatile compounds.-

Check the temperature and nitrogen flow rate of

the evaporation system.

Matrix Effects (Ion Suppression/Enhancement)

- If recovery is consistently low, it may indicate

ion suppression. If consistently high, it may be

ion enhancement.[12][13]- Review the

chromatography to see if the IS co-elutes with a

large interfering peak from the matrix. Adjusting

chromatographic conditions may help.- Improve

sample cleanup to remove more matrix

components.[14]

IS Present in Original Sample

- Unusually high recovery (>100%) may suggest

the IS was already present in the sample.[10]-

Analyze an un-spiked sample to confirm its

absence.

Issue 2: High Variability in Internal Standard Area
Counts
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Inconsistent IS peak areas across a batch of samples can compromise the reliability of your

results.

Potential Cause Troubleshooting Steps

Inconsistent Injection Volume

- Check the autosampler syringe for air bubbles

or leaks.[15]- Perform routine maintenance on

the injector, including replacing the septum and

liner.

Poor Mixing

- Ensure the sample extract is vortexed or mixed

thoroughly after the addition of the internal

standard and before injection.[10]

Injector Problems

- A dirty or active injector liner can cause erratic

injections. Clean or replace the liner.[16]- Check

for leaks in the injection port.[16]

System Contamination
- Run a solvent blank to check for carryover or

contamination in the system.[15]

Issue 3: Calibration Curve Fails to Meet Acceptance
Criteria
A poor calibration curve will lead to inaccurate quantification. Internal standard calibration

involves plotting the ratio of analyte response to IS response against the ratio of analyte

concentration to IS concentration.[17]
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Potential Cause Troubleshooting Steps

Standard Preparation Error

- Remake the calibration standards from the

stock solution. Verify all dilutions and

calculations.- Use a stock standard from a

different source or lot to prepare a verification

standard.[11]

Incorrect IS Concentration
- Ensure the internal standard concentration is

constant across all calibration levels.[1]

Detector Saturation

- If the curve is non-linear at high

concentrations, the detector may be saturated.

Reduce the concentration of the highest

calibration standards.

Instrumental Issues

- Clean the ion source and check for other

potential issues with the mass spectrometer or

detector.[15]- Ensure the instrument has been

properly tuned and calibrated.

Inappropriate Calibration Range

- The concentration range of the calibration

standards should bracket the expected

concentration of the analytes in the samples.[6]

Quality Control Acceptance Criteria
Adhering to defined QC limits is essential for ensuring data quality. The table below

summarizes typical acceptance criteria for various QC parameters in PCB analysis.
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QC Parameter Typical Acceptance Criteria Purpose

Method Blank

Should not contain target

analytes above the Method

Detection Limit (MDL) or a

specified reporting limit.[4][18]

Monitors for contamination

during the sample preparation

and analysis process.

Laboratory Control Sample

(LCS)

Analyte recoveries typically

within 70-130% of the true

value, but can be method-

specific.

Assesses the accuracy and

performance of the entire

analytical method in a clean

matrix.

Matrix Spike / Matrix Spike

Duplicate (MS/MSD)

Recoveries and Relative

Percent Difference (RPD) are

monitored. Limits are often

laboratory-generated based on

historical data and can be

wider than LCS limits due to

matrix complexity.

Evaluates the effect of the

sample matrix on the accuracy

and precision of the method.

Internal Standard Recovery

Area counts should be within a

defined range (e.g., 50-150%

or 70-130%) of the average IS

area in the calibration

standards.

Ensures consistency of

instrument performance and

sample processing for each

individual sample.

Calibration Verification (CCV)

Typically ±15% or ±20% of the

true value for each analyte.[6]

[11]

Confirms the stability of the

initial calibration throughout

the analytical run.

Calibration Curve (Initial

Calibration)

Correlation coefficient (r) >

0.995 or coefficient of

determination (r²) > 0.99.

Demonstrates the linearity of

the instrument response

across a range of

concentrations.

Experimental Protocols & Visualizations
Protocol: Internal Standard Spiking and Sample
Preparation
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Sample Aliquoting: Accurately measure a specific volume or weight of the sample (e.g., 1 mL

of serum, 1 g of tissue) into an extraction tube.

Internal Standard Spiking: Add a precise volume of the internal standard stock solution to

every sample, calibration standard, blank, and QC sample. For example, add 50 µL of a 1

µg/mL IS solution.[19]

Vortex/Mix: Thoroughly mix the sample after adding the internal standard to ensure

homogeneity.

Extraction: Add the appropriate extraction solvent (e.g., hexane/acetone mixture) and

perform the extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction).[8][11]

Cleanup (if necessary): Use techniques like Florisil or sulfuric acid cleanup to remove

interferences.[11][18]

Concentration: Evaporate the solvent to a smaller, precise volume (e.g., 1 mL).

Analysis: Transfer the final extract to an autosampler vial for GC-MS or other instrumental

analysis.

Workflow and Troubleshooting Diagrams
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General PCB Analysis Workflow

1. Sample Receipt & Aliquoting

2. Spike with Internal Standard & Surrogates

3. Solvent Extraction

4. Extract Cleanup

5. Concentration

6. GC/MS Analysis

7. Data Review & Reporting

Click to download full resolution via product page

Caption: High-level workflow for PCB analysis incorporating internal standards.
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Troubleshooting Low Internal Standard Recovery

IS Recovery Fails QC Criteria

Verify IS Concentration & Spiking Volume

Review Extraction Protocol & Reagents

If spiking is correct

Evaluate Cleanup Step for Analyte Loss

If extraction is correct

Analyze MS/MSD to Assess Matrix Effects

If cleanup is correct

Check for Instrument Drift with CCV

If matrix is not the issue

Problem Resolved

If instrument is stable

Click to download full resolution via product page

Caption: A logical decision tree for troubleshooting low internal standard recovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Internal Standardization In Chromatography Explained | Internal Std
[scioninstruments.com]

2. Choosing an Internal Standard [restek.com]

3. researchgate.net [researchgate.net]

4. permalink.lanl.gov [permalink.lanl.gov]

5. nebiolab.com [nebiolab.com]

6. epa.gov [epa.gov]

7. Calibration Table for PCB - Chromatography Forum [chromforum.org]

8. atsdr.cdc.gov [atsdr.cdc.gov]

9. researchgate.net [researchgate.net]

10. spectroscopyonline.com [spectroscopyonline.com]

11. portal.ct.gov [portal.ct.gov]

12. researchgate.net [researchgate.net]

13. longdom.org [longdom.org]

14. Development and validation of a method for analysis of "dioxin-like" PCBs in
environmental samples from the steel industry - PubMed [pubmed.ncbi.nlm.nih.gov]

15. shimadzu.co.uk [shimadzu.co.uk]

16. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

17. chromatographyonline.com [chromatographyonline.com]

18. pcb.unitar.org [pcb.unitar.org]

19. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Technical Support Center: Quality Control for PCB
Analysis Using Internal Standards]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b15598500?utm_src=pdf-custom-synthesis#bc-rfq
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.restek.com/global/en/chromablography/choosing-an-internal-standard
https://www.researchgate.net/post/What_are_the_disadvantages_of_using_simple_calibration_curve_in_quantitative_analysis_by_GC_FID
https://permalink.lanl.gov/object/tr?what=info:lanl-repo/eprr/ADEP-ER-AP-20318
https://www.nebiolab.com/what-are-matrix-effect-in-liquid-chromatography-mass-spectrometry/
https://www.epa.gov/sites/default/files/2015-12/documents/8082a.pdf
https://www.chromforum.org/viewtopic.php?t=27518
https://www.atsdr.cdc.gov/toxprofiles/tp17-c7.pdf
https://www.researchgate.net/post/Recovery-and-internal-standard
https://www.spectroscopyonline.com/view/key-points-to-remember-when-using-internal-standards-for-sample-analysis-by-icp-oes
https://portal.ct.gov/-/media/DEEP/site_clean_up/guidance/RCP/8082-RCP_VER-30_Final-Draft.pdf
https://www.researchgate.net/publication/226229526_Matrix_effects_and_selectivity_issues_in_LC-MS-MS
https://www.longdom.org/open-access-pdfs/matrix-effects-and-ion-suppression-in-lcms-essential-strategies-for-research.pdf
https://pubmed.ncbi.nlm.nih.gov/14559254/
https://pubmed.ncbi.nlm.nih.gov/14559254/
https://www.shimadzu.co.uk/sites/shimadzu.seg/files/pim/pim_document_file/seg_couk/others/22816/GCMS-Troubleshooting-Booklet.pdf
https://phenomenex.blob.core.windows.net/documents/b043f709-428f-4697-9791-7b0f2baf9b77.pdf
https://www.chromatographyonline.com/view/internal-standard-calibration-problems-0
https://pcb.unitar.org/assets/module-4-en-dCHehBO5.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-001419-ic-extreva-ase-pcbs-soil-an001419-en.pdf
https://www.benchchem.com/product/b15598500/docs#technical-support-center-quality-control-for-pcb-analysis-using-internal-standards
https://www.benchchem.com/product/b15598500/docs#technical-support-center-quality-control-for-pcb-analysis-using-internal-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15598500/docs#technical-support-center-quality-
control-for-pcb-analysis-using-internal-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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